Cas no 126921-39-9 (2-Quinolinemethanol, a-[[4-(3-methylphenyl)-1-piperazinyl]methyl]-)

• Product Name: 2-Quinolinemethanol, a-[[4-(3-methylphenyl)-1-piperazinyl]methyl]-
• CAS No: 126921-39-9
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 170318
• PubChem ID: 3080015
• Update Time: 2025-04-19

2-Quinolinemethanol, a-[[4-(3-methylphenyl)-1-piperazinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinemethanol, a-[[4-(3-methylphenyl)-1-piperazinyl]methyl]-
• 2-[4-(3-methylphenyl)piperazin-1-yl]-1-quinolin-2-ylethanol
• 2-[4-(3-Methylphenyl)piperazin-1-yl]-1-(quinolin-2-yl)ethan-1-ol
• 126921-39-9
• alpha-((4-(3-Methylphenyl)-1-piperazinyl)methyl)-2-quinolinemethanol
• DTXSID60925740
• 2-Quinolinemethanol, alpha-((4-(3-methylphenyl)-1-piperazinyl)methyl)-
• BRN 4525654

• Inchi： 1S/C22H25N3O/c1-17-5-4-7-19(15-17)25-13-11-24(12-14-25)16-22(26)21-10-9-18-6-2-3-8-20(18)23-21/h2-10,15,22,26H,11-14,16H2,1H3
• InChI Key： WYTGKBPPHLDNLU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=CC=CC=2N=1)CN1CCN(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 347.19995
• Monoisotopic Mass: 347.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 550.1°Cat760mmHg
• Flash Point: 286.5°C
• Refractive Index: 1.644
• PSA: 39.6